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Compound of Interest

Compound Name: Ethylammonium acetate

Cat. No.: B1259700

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

ethylammonium acetate. The information is compiled for professionals in research and drug

development, with a focus on data presentation, experimental context, and the fundamental

chemistry governing its applications.

Core Chemical and Physical Properties
Ethylammonium acetate is an organoammonium salt formed from the acid-base reaction

between ethylamine and acetic acid.[1][2] As a salt of a weak base and a weak acid, its

properties in solution are of significant interest, particularly for applications requiring buffering

capacity.[3] While specific experimental data for some physical properties are not widely

published, the following tables summarize known computed values and expected properties

based on analogous compounds.

General and Computed Properties
The fundamental identifiers and computed molecular properties for ethylammonium acetate
are well-established.
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Property Value Reference(s)

IUPAC Name ethylazanium acetate [1]

Synonyms
Ethylamine acetic acid salt,

Ethanaminium acetate
[1]

Molecular Formula C₄H₁₁NO₂ [1]

Molecular Weight 105.14 g/mol [1]

Exact Mass 105.078978594 Da [1]

SMILES CC[NH3+].CC(=O)[O-] [1]

InChIKey
QRMKTNANRJCRCY-

UHFFFAOYSA-N
[1]

Topological Polar Surface Area 67.8 Å² [1]

Component Compounds
Acetic Acid (CID: 176),

Ethylamine (CID: 6341)
[1]

Estimated Physical Properties
Direct experimental values for properties such as melting and boiling points are not readily

available. The data below are estimations based on chemically similar ammonium salts like

ammonium acetate and diethylammonium acetate.[4][5]
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Property
Estimated Value /
Description

Reference(s)

Physical Appearance
Expected to be a white,

crystalline, hygroscopic solid.
[4][5]

Melting Point

Expected to be a relatively low-

melting solid. For comparison,

ammonium acetate melts at

114 °C.

[5][6]

Boiling Point

Not applicable; likely

decomposes upon strong

heating.

[5]

Density

Expected to be slightly denser

than water. Ammonium acetate

has a density of 1.073-1.17

g/cm³.

[3][5]

Solubility

Expected to be highly soluble

in water and soluble in polar

organic solvents like ethanol.

[4][7][8]

Acid-Base Chemistry and Buffering Capacity
The primary utility of ethylammonium acetate in many laboratory and pharmaceutical contexts

stems from its nature as a salt of a weak acid (acetic acid, pKa ≈ 4.76) and a weak base

(ethylamine, pKa of conjugate acid ≈ 10.7). This composition allows it to function as a buffer

across two distinct pH ranges.

The equilibrium in an aqueous solution can be described as follows: CH₃COOH + CH₃CH₂NH₂

⇌ CH₃COO⁻ + CH₃CH₂NH₃⁺

This dual-component system can buffer solutions around pH 4.75 (acetate buffer region) and

pH 10.7 (ethylammonium buffer region). This makes it a versatile, albeit unconventional, buffer

for various biochemical assays.
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CH₃CH₂NH₂
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+ H₃O⁺

+ H₂O
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Figure 1. Acid-base equilibrium of ethylammonium acetate in solution.

Synthesis and Experimental Protocols
General Synthesis Protocol
Ethylammonium acetate is synthesized via a straightforward acid-base neutralization

reaction. The following protocol is adapted from methods used for similar alkylammonium salts.

[9][10]

Materials:

Ethylamine (e.g., 70% solution in water or anhydrous)

Glacial Acetic Acid

Anhydrous Diethyl Ether (or other suitable non-polar solvent)
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Stir plate and magnetic stir bar

Ice bath

Round-bottom flask and dropping funnel

Methodology:

Preparation: In a round-bottom flask, dissolve a specific molar amount of ethylamine in

anhydrous diethyl ether. Cool the flask in an ice bath to manage the exothermic nature of the

reaction.

Reaction: Add one molar equivalent of glacial acetic acid dropwise to the stirred ethylamine

solution using a dropping funnel over 30-60 minutes.

Precipitation: As the acetic acid is added, the ethylammonium acetate salt, which is

insoluble in diethyl ether, will precipitate out as a white solid.

Crystallization: After the addition is complete, allow the mixture to stir in the ice bath for

another hour to ensure complete reaction and precipitation. For improved crystal formation,

the mixture can be stored at a low temperature (e.g., 4 °C) overnight.

Isolation and Purification: Collect the solid product by vacuum filtration. Wash the crystals

with a small amount of cold diethyl ether to remove any unreacted starting materials.

Drying: Dry the purified ethylammonium acetate under a vacuum to remove residual

solvent. Store the final product in a desiccator due to its hygroscopic nature.
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Figure 2. General workflow for the synthesis of ethylammonium acetate.
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Spectroscopic Properties (Predicted)
No definitive, published spectra for ethylammonium acetate were identified. However, the

expected NMR and IR spectral data can be predicted based on the known spectra of its

constituent ions and related molecules like ethyl acetate.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to show three distinct signals corresponding to the ethyl

group of the cation and the methyl group of the anion.

Predicted
Signal

Chemical
Shift (δ,
ppm)

Multiplicity Integration Assignment
Reference(s
)

1 ~ 1.3 Triplet (t) 3H
-CH₃ (of

ethyl)
[11]

2 ~ 1.9 Singlet (s) 3H
-CH₃ (of

acetate)
[11]

3 ~ 3.1 Quartet (q) 2H
-CH₂- (of

ethyl)
[11]

4
Broad,

variable
Singlet (s) 3H -NH₃⁺

Note: The chemical shift of the -NH₃⁺ protons can vary significantly based on solvent,

concentration, and temperature, and may exchange with solvent protons.

Predicted IR Spectrum
The infrared spectrum should feature characteristic absorption bands for the ammonium and

carboxylate functional groups.
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Reference(s)

3200-2800 N-H Stretch R-NH₃⁺ [12]

2980-2850 C-H Stretch (sp³) Alkyl C-H [13]

1600-1550
C=O Asymmetric

Stretch
Carboxylate (COO⁻) [12]

1420-1380
C=O Symmetric

Stretch
Carboxylate (COO⁻) [12]

Applications in Research and Drug Development
While direct applications of ethylammonium acetate are not as widely documented as those

for ammonium acetate, its properties make it suitable for several roles in pharmaceutical and

biochemical research:

Buffering Agent: Like ammonium acetate, it can be used to prepare buffer solutions for

HPLC, capillary electrophoresis, and various enzymatic or cell-based assays, particularly

where a volatile buffer is required for subsequent analysis by mass spectrometry.[3]

Phase Transfer Catalyst: The amphiphilic nature of alkylammonium salts allows them to act

as phase transfer catalysts, facilitating reactions between reactants in immiscible phases.[7]

Reagent in Synthesis: It can serve as a mild base or a source of acetate and

ethylammonium ions in organic synthesis. For example, related compounds like

triethylammonium acetate are used as catalysts in reactions such as the Biginelli

condensation.[14]

Safety and Handling
A specific Safety Data Sheet (SDS) for ethylammonium acetate is not commonly available.

However, based on its components and related compounds, the following precautions should

be observed:
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Hazards: Assumed to be an irritant to the skin, eyes, and respiratory tract. Handle with

appropriate personal protective equipment (PPE).

Handling: Use in a well-ventilated area or fume hood. Avoid inhalation of dust and direct

contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials. Due to its hygroscopic nature, storage in a desiccator is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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